5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-1-(2-(indolin-1-yl)-2-oxoethyl)pyridin-4(1H)-one

• IUPAC Name: 1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-5-[(2-fluorophenyl)methoxy]-2-(hydroxymethyl)pyridin-4-one
• InChI: InChI=1S/C23H21FN2O4/c24-19-7-3-1-6-17(19)15-30-22-12-25(18(14-27)11-21(22)28)13-23(29)26-10-9-16-5-2-4-8-20(16)26/h1-8,11-12,27H,9-10,13-15H2
• InChI Key: WZBBPMQTEBIYTM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CN3C=C(C(=O)C=C3CO)OCC4=CC=CC=C4F
• Molecular Formula: C23H21FN2O4
• Molecular Weight: 408.4 g/mol

Description

5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-1-(2-(indolin-1-yl)-2-oxoethyl)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C23H21FN2O4 and its molecular weight is 408.429. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds related to the specified chemical structure have been synthesized for the evaluation of their antimicrobial activities. For instance, derivatives of 1,2,4-triazoles starting from isonicotinic acid hydrazide have shown promising antimicrobial effects. These compounds were synthesized through reactions involving various substituents, including fluorobenzyl groups, showcasing their potential in developing new antimicrobial agents (Bayrak et al., 2009).

Antiviral Properties

Novel substituted compounds related to the specified structure have been explored for their antiviral properties against various viruses, including bovine viral diarrhea virus (BVDV), hepatitis C virus (HCV), and influenza. Such studies highlight the potential of these compounds in antiviral drug development, with some derivatives showing significant activity against these viruses (Ivachtchenko et al., 2015).

Antiallergic Agents

Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides has led to the discovery of novel antiallergic compounds. These efforts demonstrate the chemical's role in synthesizing compounds that can serve as potent antiallergic agents, offering a new avenue for treating allergic reactions (Menciu et al., 1999).

Structural and Metabolic Studies

The molecular structures and in vitro metabolism of related compounds have been determined, providing insights into their biological activities and potential therapeutic applications. These studies are crucial for understanding how such compounds interact with biological systems and their metabolic pathways, guiding the development of drugs with improved efficacy and safety profiles (Zhang et al., 2001).